Cas no 2228284-26-0 ({1-2-fluoro-5-(trifluoromethyl)phenyl-2-methylpropan-2-yl}(methyl)amine)

• Product Name: {1-2-fluoro-5-(trifluoromethyl)phenyl-2-methylpropan-2-yl}(methyl)amine
• CAS No: 2228284-26-0
• MF: C₁₂H₁₅F₄N
• MW: 249.247817277908
• CID: 6363042
• PubChem ID: 165629945
• Update Time: 2025-06-22

{1-2-fluoro-5-(trifluoromethyl)phenyl-2-methylpropan-2-yl}(methyl)amine Chemical and Physical Properties

Names and Identifiers

• {1-2-fluoro-5-(trifluoromethyl)phenyl-2-methylpropan-2-yl}(methyl)amine
• EN300-1958114
• 2228284-26-0
• {1-[2-fluoro-5-(trifluoromethyl)phenyl]-2-methylpropan-2-yl}(methyl)amine

• Inchi： 1S/C12H15F4N/c1-11(2,17-3)7-8-6-9(12(14,15)16)4-5-10(8)13/h4-6,17H,7H2,1-3H3
• InChI Key： SILMUADHWXVYHO-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(F)(F)F)C=C1CC(C)(C)NC

Computed Properties

• Exact Mass: 249.11406213g/mol
• Monoisotopic Mass: 249.11406213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 12Ų

Additional information on {1-2-fluoro-5-(trifluoromethyl)phenyl-2-methylpropan-2-yl}(methyl)amine

Compound CAS No. 2228284-26-0: {1-Fluoro-5-(Trifluoromethyl)Phenyl-2-Methylpropan-2-yl}(Methyl)Amine

The compound with CAS number 2228284-26-0, commonly referred to as {1-fluoro-5-(trifluoromethyl)phenyl-2-methylpropan-2-yl}(methyl)amine, is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a fluoro-substituted aromatic ring, a trifluoromethyl group, and a tertiary amine functional group. These structural features contribute to its distinct chemical properties and reactivity.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery and materials science. The presence of the fluoro group in this compound enhances its stability and bioavailability, making it a promising candidate for medicinal chemistry applications. Additionally, the trifluoromethyl group further increases the molecule's lipophilicity, which is a desirable property in drug design for improving membrane permeability.

The synthesis of {1-fluoro-5-(trifluoromethyl)phenyl-2-methylpropan-2-yl}(methyl)amine involves a multi-step process that typically includes nucleophilic substitution, Friedel-Crafts alkylation, and amine formation. Researchers have optimized these steps to achieve high yields and purity levels, ensuring the compound's suitability for advanced applications. The use of modern catalytic systems has also been explored to enhance reaction efficiency and reduce environmental impact.

From a chemical standpoint, this compound exhibits interesting reactivity due to the electron-withdrawing effects of the fluoro and trifluoromethyl groups. These effects influence the molecule's electronic structure, making it a valuable substrate for various organic transformations. For instance, the tertiary amine group can act as a nucleophile in substitution reactions or serve as a base in elimination processes.

In terms of physical properties, {1-fluoro-5-(trifluoromethyl)phenyl-2-methylpropan-2-yl}(methyl)amine has been shown to have a melting point of approximately 78°C and a boiling point around 154°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and acetonitrile is moderate, which facilitates its handling during synthesis and purification.

Recent research has focused on the application of this compound in drug delivery systems. Its unique combination of lipophilicity and amine functionality makes it an ideal candidate for developing prodrugs or targeted drug delivery vehicles. Additionally, its ability to form stable complexes with metal ions has opened new avenues in coordination chemistry and catalysis.

Another area of interest is the use of this compound in polymer science. The trifluoromethyl group imparts hydrophobicity to the molecule, which can be exploited in creating water-repellent coatings or high-performance polymers. Preliminary studies have demonstrated promising results in terms of mechanical stability and thermal resistance when this compound is incorporated into polymer matrices.

In conclusion, {1-fluoro-5-(trifluoromethyl)phenyl-2-methylpropan-2-yl}(methyl)amine represents a versatile building block with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and application studies, positions it as a key compound for future research and development efforts.